Cas no 1700433-19-7 (3-Bromo-5-ethoxyaniline)

• Product Name: 3-Bromo-5-ethoxyaniline
• CAS No: 1700433-19-7
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD28346536
• CID: 5617055
• PubChem ID: 18388251
• Update Time: 2025-11-01

3-Bromo-5-ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 1700433-19-7
• 3-bromo-5-ethoxyaniline
• SCHEMBL6251418
• EN300-2975769
• Benzenamine, 3-bromo-5-ethoxy-
• 3-Bromo-5-ethoxyaniline

• MDL： MFCD28346536
• Inchi： 1S/C8H10BrNO/c1-2-11-8-4-6(9)3-7(10)5-8/h3-5H,2,10H2,1H3
• InChI Key： NEAKSKAVINNNMJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)OCC)N

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• Boiling Point: 298.9±20.0 °C(Predicted)
• pka: 3.15±0.10(Predicted)

Additional information on 3-Bromo-5-ethoxyaniline

3-Bromo-5-ethoxyaniline (CAS No. 1700433-19-7): An Overview of Its Properties, Applications, and Recent Research

3-Bromo-5-ethoxyaniline (CAS No. 1700433-19-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique structural properties and potential applications. This compound belongs to the class of aromatic amines and features a bromine atom and an ethoxy group substituted on a benzene ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 3-Bromo-5-ethoxyaniline is C₉H₁₁BrNO, and its molecular weight is approximately 229.09 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical properties, including melting point, boiling point, and solubility, are crucial for its handling and application in laboratory settings.

In terms of chemical reactivity, 3-Bromo-5-ethoxyaniline exhibits typical behavior for aromatic amines. The presence of the bromine atom makes it an excellent substrate for various substitution reactions, such as Suzuki coupling and palladium-catalyzed cross-coupling reactions. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and materials with advanced functionalities. The ethoxy group, on the other hand, can be readily converted into other functional groups through deprotection or substitution reactions, further expanding the synthetic utility of this compound.

Recent research has highlighted the potential of 3-Bromo-5-ethoxyaniline in the development of novel pharmaceuticals. One notable application is in the synthesis of small molecules targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported the use of 3-Bromo-5-ethoxyaniline as a key intermediate in the synthesis of inhibitors for protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The bromine atom in this compound facilitates the formation of potent inhibitors with high selectivity and low toxicity.

Beyond its role in drug discovery, 3-Bromo-5-ethoxyaniline has also been explored for its potential in materials science. A research team at the University of California demonstrated that this compound can be used to synthesize conjugated polymers with tunable electronic properties. These polymers have applications in organic electronics, including organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). The ability to fine-tune the electronic properties through controlled synthesis makes 3-Bromo-5-ethoxyaniline an attractive starting material for developing next-generation electronic materials.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that 3-Bromo-5-ethoxyaniline, when properly handled and disposed of, does not pose significant environmental risks. However, it is essential to follow best practices for waste management and disposal to minimize any potential adverse effects on ecosystems.

In conclusion, 3-Bromo-5-ethoxyaniline (CAS No. 1700433-19-7) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique structural features make it an invaluable intermediate in synthetic pathways for pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.